Cas no 115243-18-0 (1H-Benzimidazole-2-sulfonamide,N-ethyl-7-nitro-)

• Product Name: 1H-Benzimidazole-2-sulfonamide,N-ethyl-7-nitro-
• CAS No: 115243-18-0
• MF: C₉H₁₀N₄O₄S
• MW: 270.265100002289
• CID: 155833
• PubChem ID: 3087600
• Update Time: 2025-04-19

1H-Benzimidazole-2-sulfonamide,N-ethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-sulfonamide,N-ethyl-7-nitro-
• N-Ethyl-4-nitro-1H-benzimidazole-2-sulfonamide
• SCHEMBL10466793
• DTXSID30151019
• 1H-Benzimidazole-2-sulfonamide, N-ethyl-4-nitro-
• 115243-18-0

• Inchi： 1S/C9H10N4O4S/c1-2-10-18(16,17)9-11-6-4-3-5-7(13(14)15)8(6)12-9/h3-5,10H,2H2,1H3,(H,11,12)
• InChI Key： RMXVVJGEEUATGV-UHFFFAOYSA-N
• SMILES： S(C1=NC2C(=CC=CC=2N1)[N+](=O)[O-])(NCC)(=O)=O

Computed Properties

• Exact Mass: 269.03457
• Monoisotopic Mass: 270.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.552
• Boiling Point: 521.4°C at 760 mmHg
• Flash Point: 269.1°C
• Refractive Index: 1.654
• PSA: 115.09